N'-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide

• Molecular Formula: C16H15FN2O4
• Molecular Weight: 318.30 g/mol
• IUPAC Name: N'-[2-(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide
• InChI: InChI=1S/C16H15FN2O4/c1-22-13-6-2-11(3-7-13)16(21)19-18-15(20)10-23-14-8-4-12(17)5-9-14/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: DLMLVUOMAOMOIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NNC(=O)COC2=CC=C(C=C2)F

Description

N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide is a chemical compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound is characterized by the presence of a fluorophenoxy group, an acetyl group, and a methoxybenzohydrazide moiety, which contribute to its distinct chemical behavior and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide typically involves the reaction of 4-fluorophenoxyacetic acid with 4-methoxybenzohydrazide. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Industrial Production Methods

Industrial production of N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The fluorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and protein modifications.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with receptor binding sites. These interactions can lead to alterations in cellular signaling pathways and physiological responses .

Comparison with Similar Compounds

Similar Compounds

• N’-[(3-Fluorophenoxy)acetyl]-4-propoxybenzohydrazide
• N’-[(2-Bromo-4-fluorophenoxy)acetyl]-4-isopropoxy-3-methoxybenzohydrazide

Uniqueness

N’-[(4-fluorophenoxy)acetyl]-4-methoxybenzohydrazide is unique due to the presence of the 4-fluorophenoxy group, which imparts distinct electronic and steric properties. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for various applications .